Cas no 1260893-01-3 (4-(Bromomethyl)-3-(trifluoromethyl)phenol)

• Product Name: 4-(Bromomethyl)-3-(trifluoromethyl)phenol
• CAS No: 1260893-01-3
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 4962763
• Update Time: 2025-11-01

4-(Bromomethyl)-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3-(trifluoromethyl)phenol
• 4-Hydroxy-2-(trifluoromethyl)benzyl bromide
• 4-(Bromomethyl)-3-(trifluoromethyl)phenol

• Inchi： 1S/C8H6BrF3O/c9-4-5-1-2-6(13)3-7(5)8(10,11)12/h1-3,13H,4H2
• InChI Key： PSXXBQIPYDYDFS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 253.95541 g/mol
• Monoisotopic Mass: 253.95541 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2
• Molecular Weight: 255.03

Additional information on 4-(Bromomethyl)-3-(trifluoromethyl)phenol

Introduction to 4-(Bromomethyl)-3-(trifluoromethyl)phenol (CAS No. 1260893-01-3)

4-(Bromomethyl)-3-(trifluoromethyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1260893-01-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a bromomethyl group at the para position and a trifluoromethyl substituent at the meta position on a phenolic ring, presents a unique structural framework that makes it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, making it particularly useful in the development of novel bioactive molecules.

The bromomethyl moiety in 4-(Bromomethyl)-3-(trifluoromethyl)phenol is a key functional group that enables various chemical transformations, including nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures. This feature is highly advantageous in medicinal chemistry, where such intermediates are often employed to introduce specific pharmacophores into drug candidates. The trifluoromethyl group, on the other hand, is well-known for its ability to modulate the metabolic stability, lipophilicity, and binding affinity of molecules. Its incorporation into pharmaceuticals has been widely recognized for improving pharmacokinetic properties and enhancing therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacological profiles. 4-(Bromomethyl)-3-(trifluoromethyl)phenol has emerged as a versatile building block in this endeavor. Its unique structural attributes have been leveraged in the synthesis of various pharmacologically active compounds, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound's ability to undergo facile functionalization has allowed researchers to explore diverse chemical modifications, leading to the discovery of several promising lead compounds.

One of the most compelling aspects of 4-(Bromomethyl)-3-(trifluoromethyl)phenol is its role in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are critical in many biological pathways and are often implicated in diseases such as cancer and inflammation. By designing molecules that can disrupt or modulate these interactions, researchers aim to develop treatments that can interfere with disease progression at a molecular level. The bromomethyl group provides a convenient handle for linking other pharmacophoric units, while the trifluoromethyl group helps to fine-tune the binding properties of these inhibitors.

Recent studies have highlighted the utility of 4-(Bromomethyl)-3-(trifluoromethyl)phenol in the synthesis of tyrosine kinase inhibitors (TKIs), which are widely used in cancer therapy. TKIs work by inhibiting the activity of tyrosine kinases, enzymes that play a crucial role in cell signaling pathways involved in tumor growth and survival. Researchers have demonstrated that derivatives of 4-(Bromomethyl)-3-(trifluoromethyl)phenol can serve as effective scaffolds for designing potent and selective TKIs. The combination of the bromomethyl group for further derivatization and the trifluoromethyl group for optimizing binding affinity has led to several compounds with promising preclinical activity.

The compound's potential extends beyond oncology; it has also been explored in antiviral research. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or processes can be an effective strategy for antiviral therapy. The structural features of 4-(Bromomethyl)-3-(trifluoromethyl)phenol have been exploited to develop inhibitors targeting viral proteases and polymerases. These inhibitors can disrupt viral replication cycles, thereby preventing the spread of infection. The ease with which this compound can be modified allows for rapid optimization of antiviral agents with improved potency and reduced side effects.

In addition to its applications in drug discovery, 4-(Bromomethyl)-3-(trifluoromethyl)phenol has found utility in materials science. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing advanced materials with tailored properties. For instance, it has been used to prepare organic semiconductors and liquid crystals that exhibit unique electronic and optical characteristics. These materials are increasingly important in applications such as organic light-emitting diodes (OLEDs), solar cells, and electronic displays.

The synthesis of 4-(Bromomethyl)-3-(trifluoromethyl)phenol typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation reactions to introduce the bromine atom at the para position and fluorination reactions to incorporate the trifluoromethyl group at the meta position. The phenolic hydroxyl group can then be protected or left intact depending on subsequent synthetic needs. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

The safety profile of 4-(Bromomethyl)-3-(trifluoromethyl)phenol is another important consideration in its use as a research chemical. While it is not classified as hazardous under normal laboratory conditions, appropriate handling procedures should always be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn when working with this compound. Additionally, good laboratory practices (GLP) should be adhered to ensure safe storage and disposal.

Future directions in research involving 4-(Bromomethyl)-3-(trifluoromethyl)phenol are likely to focus on expanding its applications in drug discovery and materials science. With ongoing advancements in computational chemistry and high-throughput screening techniques, there is significant potential for identifying new derivatives with enhanced biological activity or material properties. Collaborative efforts between academia and industry will continue to drive innovation using this versatile intermediate.